Cas no 1208077-67-1 (Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid)
1208077-67-1 structure
Product Name:Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid
CAS No:1208077-67-1
MF:C9H8Br2ClNO2
MW:357.426320075989
CID:4577612
Update Time:2022-09-23
Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid
- Benzoic acid, 3-amino-2,4-dibromo-6-chloro-, ethyl ester
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- Inchi: 1S/C9H8Br2ClNO2/c1-2-15-9(14)6-5(12)3-4(10)8(13)7(6)11/h3H,2,13H2,1H3
- InChI Key: BRDWREXLPGOART-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=C(Cl)C=C(Br)C(N)=C1Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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